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Compound of Interest

Compound Name: Vatalanib hydrochloride

Cat. No.: B15566296 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Vatalanib hydrochloride (also

known as PTK787 or ZK 222584) for use in mouse xenograft models. This document includes

detailed experimental protocols, a summary of quantitative data from preclinical studies, and

visualizations of the relevant signaling pathways and experimental workflows.

Introduction
Vatalanib is a potent, orally active small molecule inhibitor of multiple receptor tyrosine kinases

(RTKs).[1] Its primary targets include all known Vascular Endothelial Growth Factor Receptors

(VEGFR-1, -2, and -3), Platelet-Derived Growth Factor Receptor (PDGFR), and c-Kit.[1][2][3][4]

By inhibiting these receptors, Vatalanib effectively blocks downstream signaling pathways

crucial for tumor angiogenesis, proliferation, and survival.[1][2] These characteristics make it a

valuable tool in preclinical cancer research.

Data Presentation
The following table summarizes the quantitative data on the efficacy of Vatalanib in various

mouse xenograft models.
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Tumor
Model

Mouse
Strain

Administrat
ion Route

Dosage
Dosing
Regimen

Key
Outcomes

Various

human

carcinomas

(A431,

Ls174T, HT-

29, PC-3,

DU145,

CWR-22)

Nude mice Oral (p.o.) 25-100 mg/kg Once daily

Dose-

dependent

inhibition of

tumor growth

and

metastases.

[5]

Human

glioma
Not specified Oral (p.o.) 50 mg/kg Once daily

When

combined

with

HET0016

from day 0,

significantly

decreased

tumor

volume.[6]

Growth factor

implant

model (VEGF

and PDGF)

C57/C6 mice Oral (p.o.)
12.5, 25, or

50 mg/kg

Once daily for

5 days

Dose-

dependent

inhibition of

the

angiogenic

response.[7]

Xenograft

mouse model
Not specified Gastric tube Not specified Daily

76% tumor

inhibition

rate.[8]

Mechanism of Action: Signaling Pathway
Vatalanib exerts its anti-tumor effects by inhibiting key signaling pathways involved in

angiogenesis and cell proliferation. The diagram below illustrates the primary targets of

Vatalanib.
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Vatalanib Signaling Pathway Inhibition

Experimental Protocols
Formulation and Preparation of Vatalanib
For oral administration, Vatalanib can be formulated as a suspension. A common vehicle for

oral gavage is a mixture of DMSO, PEG300, Tween80, and water.
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Example Formulation (4 mg/mL):

Prepare an 80 mg/mL stock solution of Vatalanib in DMSO. Ensure the Vatalanib is fully

dissolved.[1]

In a sterile tube, add 400 µL of PEG300.

To the PEG300, add 50 µL of the 80 mg/mL Vatalanib stock solution.

Mix thoroughly until the solution is clear.

Add 50 µL of Tween80 to the mixture and mix until clear.

Add 500 µL of ddH2O to bring the final volume to 1 mL.

The final concentration of this formulation is 4 mg/mL. The solution should be used

immediately.[5]

For intraperitoneal injection, a similar formulation can be utilized.

Administration Protocols
1. Oral Gavage Administration

Oral gavage is a common method for administering Vatalanib to mice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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